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Compound of Interest

Compound Name: Antitumor agent-168

Cat. No.: B15609199

For Researchers, Scientists, and Drug Development Professionals

Abstract

Antitumor agent-168, also identified as compound 21b, is a potent small molecule inhibitor of
microtubule polymerization. By disrupting the cellular microtubule network, it induces a cascade
of events culminating in cell cycle arrest at the G2/M phase and subsequent apoptosis. This
technical guide provides a comprehensive overview of the chemical structure, mechanism of
action, and biological activity of Antitumor agent-168, supported by available preclinical data.
Detailed experimental protocols for the evaluation of this and similar compounds are also
provided to facilitate further research and development.

Chemical Structure and Properties

Antitumor agent-168 (compound 21b) is a complex heterocyclic molecule. Its chemical
properties are summarized below.

Property Value

Molecular Formula C22H22N403

NC1=CC(C2=CC=C3C(N(C4=CC(OC)=C(OC)C
(OC)=C4)C=N3)=N2)=CC=C1C

SMILES

Chemical Structure:
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Treatment with
Antitumor agent-168

:

Cell Viability Assay Cell Cycle Analysis Apoptosis Assay
(MTT) (PI Staining) (Annexin V)
IC50 Determination G2/M Arrest Confirmation Apoptosis Confirmation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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